Cas no 56962-08-4 (4,5-Dichlorophthalic acid)

• Product Name: 4,5-Dichlorophthalic acid
• CAS No: 56962-08-4
• MF: C₈H₄Cl₂O₄
• MW: 235.0209608078
• MDL: MFCD00002493
• CID: 369727
• PubChem ID: 92600
• Update Time: 2025-09-21

4,5-Dichlorophthalic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichlorophthalic acid
• 1,2-Benzenedicarboxylicacid, 4,5-dichloro-
• 4.5-Dichlorophthalicacid
• 4,5-Dichloro-2-carboxybenzoic acid
• 1,2-Benzenedicarboxylic acid, 4,5-dichloro-
• 4,5-dichlorobenzene-1,2-dicarboxylic acid
• FDOQKGWUMUEJLX-UHFFFAOYSA-N
• 4,5-DichlorophthalicAcid
• HMS1664J16
• STK724075
• BBL011614
• 8347AB
• NE10201
• ST51016258
• ST24042
• EINECS 260-478-3
• 56962-08-4
• CS-0035103
• CCG-236894
• AKOS000120270
• DTXSID8069149
• FT-0617173
• SY051519
• 4,5-Dichlorophthalic acid, 99%
• NCGC00341442-01
• EN300-17989
• MFCD00002493
• SCHEMBL1154451
• D7B83DD567
• AS-58369
• D71232
• Z57127450
• NS00033616
• InChI=1/C8H4Cl2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14
• A869802
• 4.5-Dichlorophthalic acid
• 4,5-Dichloro-1,2-benzenedicarboxylic acid
• AB01333222-02
• DTXCID2042149

• MDL： MFCD00002493
• Inchi： 1S/C8H4Cl2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14)
• InChI Key： FDOQKGWUMUEJLX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)O)=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 233.94900
• Monoisotopic Mass: 233.9486640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Molecular Weight: 235.02
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.698±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200 ºC
• Boiling Point: 422.1°Cat760mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.64
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 74.60000
• LogP: 2.38980
• Solubility: Not determined

4,5-Dichlorophthalic acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters